Cas no 22532-47-4 (Benzeneethanol,4-methyl-, 1-acetate)

Benzeneethanol,4-methyl-, 1-acetate (CAS: 104-45-0), also known as 4-Methylbenzyl acetate, is a synthetic aromatic ester widely used in fragrance and flavor formulations. This compound exhibits a sweet, floral, and slightly fruity odor, making it a valuable ingredient in perfumery for creating jasmine, lilac, and ylang-ylang accords. Its stability under various pH and temperature conditions enhances its utility in cosmetic and personal care products. With high purity and low volatility, it ensures long-lasting scent profiles. Additionally, it serves as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to its reactive acetate group. Its compatibility with other aroma chemicals further underscores its versatility in industrial applications.
Benzeneethanol,4-methyl-, 1-acetate structure
22532-47-4 structure
Product Name:Benzeneethanol,4-methyl-, 1-acetate
CAS No:22532-47-4
MF:C11H14O2
MW:178.227663516998
MDL:MFCD12964371
CID:265628
PubChem ID:89740
Update Time:2025-07-02

Benzeneethanol,4-methyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol,4-methyl-, 1-acetate
    • 2-(4-methylphenyl)ethyl acetate
    • (4-Methyl-phenaethyl)-acetat
    • 2-Acetoxy-1-p-tolyl-aethan
    • 4-Methyl-1-< 2-acetoxy-ethyl> -benzol
    • 4-methylphenethyl acetate
    • AC1L3IIC
    • AC1Q66QA
    • acetic acid-(4-methyl-phenethyl ester)
    • AR-1C8031
    • EINECS 245-056-9
    • Essigsaeure-(4-methyl-phenaethylester)
    • para-Cresyl ethylacetate
    • p-Methylphenethyl acetate
    • SureCN8652676
    • 4-methyl-benzeneethano acetate
    • Benzeneethanol,4-methyl-,acetate
    • 592WOB8ONU
    • NS00050197
    • 4-Methylphenethylacetate
    • SCHEMBL8652676
    • NSC-190956
    • NSC190956
    • Phenethyl alcohol, p-methyl-, acetate
    • Benzeneethanol, 4-methyl-, acetate
    • UNII-592WOB8ONU
    • 22532-47-4
    • 5184-39-4
    • AI3-35605
    • Benzeneethanol, 4-methyl-, 1-acetate
    • DTXSID60865056
    • MDL： MFCD12964371
    • Inchi： 1S/C11H14O2/c1-9-3-5-11(6-4-9)7-8-13-10(2)12/h3-6H,7-8H2,1-2H3
    • InChI Key： SQLIRIQAWQKBFY-UHFFFAOYSA-N
    • SMILES： O(C(C)=O)CCC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.018
  • Boiling Point: 254.5°C at 760 mmHg
  • Flash Point: 109.2°C
  • Refractive Index: 1.502
  • PSA: 26.3

Benzeneethanol,4-methyl-, 1-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB427339-1 g
4-Methylphenethyl acetate
 22532-47-4
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 €566.50 2022-06-10
abcr
AB427339-1g
4-Methylphenethyl acetate; .
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 €1555.10 2025-04-19
Crysdot LLC
CD12094290-1g
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 22532-47-4 97%
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 $527 2024-07-24
Crysdot LLC
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Benzeneethanol,4-methyl-, 1-acetate Suppliers

Amadis Chemical Company Limited
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(CAS:22532-47-4)Benzeneethanol,4-methyl-, 1-acetate
Order Number:A1179843
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:43
Price ($):961.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:22532-47-4)Benzeneethanol,4-methyl-, 1-acetate
A1179843
Purity:99%
Quantity:1g
Price ($):961.0
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